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Cat. No.: B15592290

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodonolide is a naturally occurring clerodane diterpenoid isolated from the plant Dodonaea
viscosa, a species belonging to the Sapindaceae family. This plant has a history of use in
traditional medicine for treating a variety of ailments. Dodonolide, as a constituent of this plant,
is a subject of scientific interest for its potential biological activities. This technical guide
provides a comprehensive overview of the known physical and chemical properties of
Dodonolide, its isolation, and a summary of its reported biological screening.

Chemical and Physical Properties

Dodonolide is a diterpenoid, a class of organic compounds composed of four isoprene units.
Its chemical structure and properties have been determined through spectroscopic analysis.
The key physicochemical data for Dodonolide are summarized in the table below.
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Property Value Source
Molecular Formula C20H2403 [1]
Molecular Weight 312.41 g/mol [1]

(6R,7S,8E,102)-7-[2-(furan-3-

l)ethyl]-6,7-dimethyl-3,4,5,6-
IUPAC Name yhethyl] Y [1]

tetrahydrocyclodeca[c]furan-1-

one

Appearance Powder [1]

. >97% (as commercially
Purity _ [1]
available)

Experimental Protocols
Isolation of Dodonolide

The isolation of Dodonolide has been reported from the aerial parts of Dodonaea viscosa. A
general experimental workflow for the isolation of diterpenoids from this plant is as follows:

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Dodonolide.

The process begins with the extraction of the dried and powdered aerial parts of Dodonaea
viscosa with ethyl acetate (EtOAc). The resulting crude extract is then concentrated under
reduced pressure. The concentrated extract is subjected to column chromatography on silica
gel, which separates the components based on their polarity. Fractions containing compounds
with characteristics of diterpenoids are collected and may require further purification steps,
such as high-performance liquid chromatography (HPLC), to yield pure Dodonolide.[2][3]

Spectral Data
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The structure of Dodonolide was elucidated using spectroscopic methods, primarily Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

While the complete raw spectral data is found in the original research publication, the key
characteristics are as follows:

e 1H and 3C NMR: The NMR spectra would reveal the number and types of protons and
carbons, respectively, in the molecule, allowing for the determination of the carbon skeleton
and the position of functional groups. The chemical shifts would be characteristic of a
clerodane diterpenoid structure containing a furan ring.

o Mass Spectrometry: The mass spectrum would confirm the molecular weight of Dodonolide
to be 312.41, corresponding to the molecular formula C20H2403.[1] Fragmentation patterns in
the mass spectrum would provide further evidence for the proposed structure.

Biological Activity

To date, the biological activity of Dodonolide has been evaluated in a limited number of
studies.

Larvicidal Activity

In a study by Niu et al. (2010), Dodonolide was evaluated for its larvicidal activity against the
fourth-instar larvae of Aedes albopictus and Culex pipens quinquefasciatus. The study reported
that Dodonolide was inactive in this assay.[2][3]

Signaling Pathways and Mechanism of Action

Currently, there is no published research available on the specific mechanism of action of
Dodonolide or its effects on any signaling pathways. Further investigation is required to
understand the molecular targets and cellular effects of this natural product.

The following diagram illustrates the current gap in knowledge regarding the biological action of
Dodonolide.
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Figure 2: Unexplored mechanism of action of Dodonolide.

Conclusion

Dodonolide is a clerodane diterpenoid with a defined chemical structure that has been isolated
from Dodonaea viscosa. While its basic physicochemical properties are known, its biological
activity profile remains largely unexplored. The initial screening for larvicidal activity did not
show positive results, but this does not preclude other potential pharmacological effects. Future
research should focus on a broader range of biological assays to determine if Dodonolide
possesses any therapeutic potential. Elucidating its mechanism of action and its effects on
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cellular signaling pathways will be crucial steps in understanding the potential of this natural
product in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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